Cas no 2137990-48-6 (Sodium 4-(5-chloropentanamido)benzene-1-sulfinate)

Sodium 4-(5-chloropentanamido)benzene-1-sulfinate is a sulfinate derivative with a reactive chloropentanamide functional group, making it a versatile intermediate in organic synthesis. Its key advantages include its ability to act as a sulfonylating agent, facilitating the introduction of sulfonyl groups into target molecules under mild conditions. The chloropentanamido moiety provides additional reactivity for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s water-soluble sodium sulfinate form enhances its handling and reactivity in aqueous or polar solvent systems. Its stability under controlled conditions ensures reliable performance in synthetic workflows, making it a valuable reagent for constructing complex sulfonamide-based structures.
Sodium 4-(5-chloropentanamido)benzene-1-sulfinate structure
2137990-48-6 structure
Product Name:Sodium 4-(5-chloropentanamido)benzene-1-sulfinate
CAS No:2137990-48-6
MF:C11H13ClNNaO3S
MW:297.733591794968
CID:6185990
PubChem ID:165456051
Update Time:2025-06-08

Sodium 4-(5-chloropentanamido)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

    • EN300-724438
    • 2137990-48-6
    • sodium 4-(5-chloropentanamido)benzene-1-sulfinate
    • Sodium 4-(5-chloropentanamido)benzene-1-sulfinate
    • Inchi: 1S/C11H14ClNO3S.Na/c12-8-2-1-3-11(14)13-9-4-6-10(7-5-9)17(15)16;/h4-7H,1-3,8H2,(H,13,14)(H,15,16);/q;+1/p-1
    • InChI Key: WUXLQROZVIWFDZ-UHFFFAOYSA-M
    • SMILES: ClCCCCC(NC1C=CC(=CC=1)S(=O)[O-])=O.[Na+]

Computed Properties

  • Exact Mass: 297.0202364g/mol
  • Monoisotopic Mass: 297.0202364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.4Ų

Sodium 4-(5-chloropentanamido)benzene-1-sulfinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-724438-1.0g
sodium 4-(5-chloropentanamido)benzene-1-sulfinate
2137990-48-6
1g
$0.0 2023-06-06

Additional information on Sodium 4-(5-chloropentanamido)benzene-1-sulfinate

Comprehensive Overview of Sodium 4-(5-chloropentanamido)benzene-1-sulfinate (CAS No. 2137990-48-6)

Sodium 4-(5-chloropentanamido)benzene-1-sulfinate (CAS No. 2137990-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of sulfinate derivatives, which are known for their reactivity and utility in synthetic chemistry. The presence of both a chloropentanamido group and a sulfinate moiety makes it a versatile intermediate for various chemical transformations.

In recent years, the demand for sulfinate-based compounds has surged, driven by their role in the development of novel pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals frequently search for terms like "sulfinate applications," "CAS 2137990-48-6 uses," and "Sodium 4-(5-chloropentanamido)benzene-1-sulfinate synthesis" to explore its potential. This compound's ability to act as a sulfonation agent or a building block in organic synthesis has made it a subject of interest in peer-reviewed studies and patent filings.

One of the key reasons for the growing popularity of Sodium 4-(5-chloropentanamido)benzene-1-sulfinate is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, compounds like this, which can facilitate efficient and environmentally friendly reactions, are highly sought after. Searches such as "green chemistry sulfinates" and "sustainable chemical intermediates" reflect this trend. The compound's stability under mild conditions and its potential for use in catalytic processes further enhance its appeal.

From a structural perspective, the chloropentanamido side chain in Sodium 4-(5-chloropentanamido)benzene-1-sulfinate provides a reactive handle for further functionalization. This feature is particularly valuable in medicinal chemistry, where researchers aim to modify molecules to improve their pharmacokinetic properties. Queries like "chloropentanamido derivatives in drug discovery" and "sulfinate medicinal chemistry" highlight the compound's relevance in this field. Its potential to serve as a precursor for biologically active molecules underscores its importance in modern drug development.

Another area where Sodium 4-(5-chloropentanamido)benzene-1-sulfinate (CAS No. 2137990-48-6) has shown promise is in materials science. The compound's ability to participate in polymerization reactions or form functionalized polymers has been explored in academic and industrial settings. Searches for "sulfinate-based materials" and "CAS 2137990-48-6 in polymer chemistry" indicate a growing interest in its applications beyond traditional organic synthesis. Its potential to contribute to the development of advanced materials with tailored properties makes it a compound worth watching in the coming years.

In conclusion, Sodium 4-(5-chloropentanamido)benzene-1-sulfinate (CAS No. 2137990-48-6) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique chemical structure, combined with the rising demand for sustainable and efficient synthetic methods, positions it as a valuable asset in research and industry. As interest in sulfinate chemistry and specialized intermediates continues to grow, this compound is likely to remain a topic of significant discussion and exploration.

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